Cas no 5280-66-0 (Pigment Red 48:4)

Pigment Red 48:4 is a calcium salt-based azo pigment known for its bright red shade and excellent lightfastness. It exhibits strong tinting strength and good dispersibility, making it suitable for a variety of applications, including plastics, coatings, and inks. The pigment demonstrates moderate heat stability and resistance to solvents, ensuring consistent performance in formulated systems. Its cost-effectiveness and reliable color consistency make it a preferred choice for industrial use. Pigment Red 48:4 is particularly valued for its balance of durability and vivid hue, meeting technical requirements while maintaining color integrity under typical processing conditions.

Pigment Red 48:4 structure

Product name:Pigment Red 48:4

CAS No:5280-66-0

MF:C₁₈H₁₀N₂O₆SCl-₃^.Mn+₂

MW:472.7378

MDL:MFCD01940587

CID:45660

Pigment Red 48:4 Chemical and Physical Properties

Names and Identifiers

- Pigment Red 48:4
- C.I.PIGMENT RED 48(15865:4)
- Fast Red 2BL
- Fast Red 2BM
- Manganese Red 2B
- Permanent Red BB Extra
- Pigment Red FBL
- Pigment Red H2BA
- PR48:4 RED 2B MANGANESE
- C.I. 15865:4
- [4-[2-[5-Chloro-4-methyl-2-(sulfo-kO)phenyl]diazenyl-kN1]-3-(hydroxy-kO)-2-naphthalenecarboxylato(3-)]-manganate(1-) hydrogen (1:1)
- Pigment Red 48:4
- MDL： MFCD01940587
- Inchi： InChI=1S/C18H13ClN2O6S.Mn/c1-9-6-15(28(25,26)27)14(8-13(9)19)20-21-16-11-5-3-2-4-10(11)7-12(17(16)22)18(23)24;/h2-8,22H,1H3,(H,23,24)(H,25,26,27);/q;+2/p-3/b21-20+;
- InChI Key： FXKOYCHIRMCIOR-ANVLNOONSA-K
- SMILES： [Mn+2].O=C(C1=CC2=CC=CC=C2C(/N=N/C2C=C(Cl)C(C)=CC=2S([O-])(=O)=O)=C1[O-])[O-]

Computed Properties

Exact Mass: 420.01800
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 2
Complexity: 693
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: nothing
Tautomer Count: 2

Experimental Properties

Color/Form: Red powder
Melting Point: >300°C
PSA: 145.00000
LogP: 5.94830

Pigment Red 48:4 Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Pigment Red 48:4 Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	P437798-50mg	Pigment Red 48:4	5280-66-0	50mg	$ 50.00	2022-06-03
abcr	AB524395-1 g	Pigment Red 48:4, tech.	5280-66-0	1g	€207.60	2023-06-14
SHENG KE LU SI SHENG WU JI SHU	sc-482120-1g	Pigment Red 48:4, Technical grade,	5280-66-0	1g	￥1106.00	2023-09-05
TargetMol Chemicals	T40609-25mg	Pigment Red 48:4	5280-66-0	25mg	￥ 10600	2024-07-19
TRC	P437798-500mg	Pigment Red 48:4	5280-66-0	500mg	$ 135.00	2022-06-03
abcr	AB524395-1g	Pigment Red 48:4, tech.; .	5280-66-0	1g	€149.40	2025-02-13
A2B Chem LLC	AX19689-1g	Manganate(1-),[4-[[5-chloro-4-methyl-2-(sulfo-kO)phenyl]azo-kN1]-3-(hydroxy-kO)-2-naphthalenecarboxylato(3-)]-, hydrogen	5280-66-0	1g	$73.00	2024-04-19
TRC	P437798-100mg	Pigment Red 48:4	5280-66-0	100mg	$ 65.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-482120-1 g	Pigment Red 48:4, Technical grade,	5280-66-0	1g	￥1,106.00	2023-07-11
1PlusChem	1P01DQI1-1g	Manganate(1-),[4-[[5-chloro-4-methyl-2-(sulfo-kO)phenyl]azo-kN1]-3-(hydroxy-kO)-2-naphthalenecarboxylato(3-)]-, hydrogen	5280-66-0	1g	$90.00	2024-04-30